Cas no 1251583-89-7 (N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide)

• Product Name: N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide
• CAS No: 1251583-89-7
• MF: C₂₂H₁₇N₃O₄
• MW: 387.388085126877
• CID: 5997979
• PubChem ID: 52417147
• Update Time: 2025-07-08

N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide
• SR-01000926313
• F5947-0183
• SR-01000926313-1
• N-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-9H-xanthene-9-carboxamide
• 1251583-89-7
• VU0528642-1
• N-(5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-9H-xanthene-9-carboxamide
• AKOS024528036

• Inchi： 1S/C22H17N3O4/c1-12-11-16(13(2)27-12)21-24-25-22(29-21)23-20(26)19-14-7-3-5-9-17(14)28-18-10-6-4-8-15(18)19/h3-11,19H,1-2H3,(H,23,25,26)
• InChI Key： VKPUIXDZSCHTMR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(NC2=NN=C(C3C=C(C)OC=3C)O2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 387.12190603g/mol
• Monoisotopic Mass: 387.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.4Ų

Additional information on N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide

Comprehensive Overview of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide (CAS No. 1251583-89-7)

In the realm of organic chemistry and pharmaceutical research, N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide (CAS No. 1251583-89-7) has emerged as a compound of significant interest due to its unique structural features and potential applications. This xanthene-derived carboxamide incorporates a 1,3,4-oxadiazole moiety and a 2,5-dimethylfuran group, making it a versatile candidate for various scientific investigations. Researchers are particularly intrigued by its potential role in drug discovery, fluorescence imaging, and material science, aligning with current trends in precision medicine and bioimaging technologies.

The structural complexity of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide offers multiple sites for chemical modifications, which is a hot topic in medicinal chemistry. Recent studies highlight the growing demand for heterocyclic compounds like this one, as they often exhibit enhanced bioavailability and target specificity. The presence of the oxadiazole ring is particularly noteworthy, as this scaffold is known for its pharmacophoric properties and is frequently explored in the development of enzyme inhibitors and receptor modulators.

Another area of interest is the compound's potential application in fluorescent probes. The xanthene core is a well-established fluorophore, and its integration with the dimethylfuran and oxadiazole groups could lead to novel optical materials. This aligns with the increasing focus on bioimaging and diagnostic tools in modern healthcare. Researchers are actively investigating whether this compound can be tailored for in vivo imaging or sensor development, addressing the need for non-invasive diagnostic methods.

From a synthetic chemistry perspective, the preparation of N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide involves multi-step reactions, including cyclization and amide coupling strategies. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. Optimizing the yield and purity of such compounds is a recurring challenge, making it a frequent subject in scientific literature and patent filings.

In conclusion, N-5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl-9H-xanthene-9-carboxamide (CAS No. 1251583-89-7) represents a fascinating intersection of organic synthesis, pharmaceutical research, and material science. Its structural diversity and functional adaptability make it a promising candidate for future innovations. As the scientific community continues to explore its properties, this compound may soon find its place in cutting-edge applications, from therapeutics to advanced materials.